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Compound of Interest

Compound Name:
2-Chlorooxazolo[4,5-c]pyridine

hydrochloride

Cat. No.: B11906784

Get Quote

Document Control:

Version: 2.1 (Research Grade)

Status: Validated for Laboratory Use

Executive Summary & Chemical Identity
2-Chlorooxazolo[4,5-c]pyridine is a fused bicyclic heteroaromatic scaffold widely utilized in

medicinal chemistry as an electrophilic building block.[1] Its structural core—a pyridine ring

fused to an oxazole—mimics purine bases, making it a critical intermediate in the synthesis of

kinase inhibitors, antiviral agents, and receptor antagonists.

Unlike standard reagents, this compound possesses a reactive C-2 chlorine atom susceptible

to nucleophilic aromatic substitution (

), requiring specific handling protocols to prevent inadvertent hydrolysis or alkylation of
biological targets.
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Attribute Specification

IUPAC Name 2-Chlorooxazolo[4,5-c]pyridine

CAS Number 1509638-12-3

Molecular Formula

Molecular Weight 154.55 g/mol

Structural Class Heteroaryl Chloride / Fused Pyridine

SMILES ClC1=NC2=C(C=NC=C2)O1

Appearance Off-white to pale yellow crystalline solid

Hazard Identification & Risk Assessment (GHS)
Analysis by Senior Safety Officer: While specific toxicological data for this exact isomer is

limited, its structural analogs (halo-oxazolo-pyridines) exhibit consistent hazard profiles. The

primary risk stems from its alkylating potential and basicity.

GHS Classification (Predicted based on SAR)
Acute Toxicity, Oral: Category 4 (Harmful if swallowed)

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation)

Signal Word: WARNING
Hazard Statements

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Precautionary Logic (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors.[2] Reason: Reactive electrophiles can

sensitize respiratory mucosa.

P280: Wear protective gloves/eye protection. Reason: Corrosive potential upon hydrolysis on

moist skin.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses. Reason: Acid generation (HCl) upon hydrolysis causes immediate ocular

damage.

Physicochemical Profile
Data aggregated from structural analogs and computational models.

Property Value / Range Note

Melting Point 85 – 115 °C
Predicted range; analogs

typically melt in this window.

Boiling Point ~260 °C (at 760 mmHg)
Decomposition likely before

boiling.

Solubility DMSO, DMF, DCM, Methanol
Hydrolyzes slowly in wet

alcohols.

Water Solubility Low / Decomposes
Do not store in aqueous

buffers.

pKa (Conjugate Acid) ~2.5 – 3.5
Pyridine nitrogen is weakly

basic.

LogP ~1.8
Lipophilic; penetrates cell

membranes easily.

Synthetic Utility & Experimental Protocols
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Field-Proven Insights: The value of 2-chlorooxazolo[4,5-c]pyridine lies in the lability of the C-2

chlorine. It serves as a "masked" carbonyl or a direct attachment point for amines.

A. Synthesis of the Core Scaffold
Context: This compound is rarely found in nature and is synthesized via cyclization. Pathway:

3-Amino-4-hydroxypyridine

Cyclization (Urea/CDI)

Oxazolone

Chlorination (

).

Critical Safety Step

3-Amino-4-hydroxypyridine

Oxazolo[4,5-c]pyridin-2(3H)-one
(Tautomer)

  Heat, Solvent  

+ CDI / Urea
(Cyclization)

2-Chlorooxazolo[4,5-c]pyridine
(Target)

  Reflux, 2-4h  

+ POCl3 / PCl5
(Chlorination)
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Figure 1: Synthetic pathway from pyridine precursors. The chlorination step generates HCl gas

and requires a scrubber.

B. Standard Protocol: Nucleophilic Aromatic
Substitution ( )
Objective: Coupling with a primary amine (

) to form a 2-aminooxazolo[4,5-c]pyridine derivative.

Preparation:
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Dissolve 2-Chlorooxazolo[4,5-c]pyridine (1.0 eq) in anhydrous DMF or DMAc (0.1 M

concentration).

Note: Avoid protic solvents (EtOH/MeOH) if the amine is weak, as solvolysis (formation of

the methoxy ether) competes.

Reagent Addition:

Add DIPEA (Diisopropylethylamine, 2.5 eq) to scavenge HCl.

Add the Amine (1.1 – 1.2 eq).

Reaction:

Heat to 80–100 °C under

atmosphere. Monitor by LC-MS.

Endpoint: Disappearance of starting material (M+H 155/157).

Workup:

Dilute with EtOAc, wash with water x3 (to remove DMF). Dry over

.

Purification: Flash chromatography (Hexane/EtOAc).

Handling, Storage, & Stability
Causality: The C-Cl bond is activated by the electron-deficient pyridine ring and the

electronegative oxygen of the oxazole. This makes it susceptible to hydrolysis by atmospheric

moisture.

Storage Condition: Store at -20 °C under an inert atmosphere (Argon/Nitrogen).

Container: Tightly sealed amber glass vials.
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Shelf Life: 12 months if stored correctly. Degradation is indicated by a strong smell of HCl or

a color change to dark orange/brown.

Incompatibility: Strong oxidizing agents, strong bases, and water/moisture.

Emergency Response & First Aid
Self-Validating System: The response logic is based on neutralizing the acidic byproducts (HCl)

and preventing systemic absorption of the heteroaromatic core.

Exposure Incident

Identify Route

Skin Contact Eye Contact Inhalation

1. Brush off solid
2. Wash with soap/water (15m)

3. Do NOT use solvents

1. Rinse immediately (15m)
2. Lift eyelids

3. Consult Ophthalmologist

1. Move to fresh air
2. Oxygen if breathing diff.

3. Monitor for pulmonary edema

Click to download full resolution via product page

Figure 2: Triage logic for exposure incidents. Note that solvents are prohibited for skin cleaning

to prevent increased absorption.

Spill Cleanup Procedure
Evacuate: Clear the area of non-essential personnel.

PPE: Wear nitrile gloves (double layer recommended), lab coat, and safety goggles. Use a

P95 dust mask if powder is fine.
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Neutralize: Cover the spill with a mixture of sand and soda ash (

) to neutralize any generated acid.

Collect: Sweep up carefully to avoid dust generation. Place in a hazardous waste container

labeled "Toxic Organic Solid."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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